3-Methyl-2-(3-oxobenzo[d]isothiazol-2(3H)-yl)pentanoic acid

• CAS RN: 1230152-00-7
• Molecular Formula: C13H15NO3S
• Molecular Weight: 265.33 g/mol
• IUPAC Name: 3-methyl-2-(3-oxo-1,2-benzothiazol-2-yl)pentanoic acid
• InChI: InChI=1S/C13H15NO3S/c1-3-8(2)11(13(16)17)14-12(15)9-6-4-5-7-10(9)18-14/h4-8,11H,3H2,1-2H3,(H,16,17)
• InChI Key: FUSYFEXGXRDJNB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)O)N1C(=O)C2=CC=CC=C2S1

Description

3-Methyl-2-(3-oxobenzo[d]isothiazol-2(3H)-yl)pentanoic acid is a useful research compound. Its molecular formula is C13H15NO3S and its molecular weight is 265.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 5.3 g (10.0 mmol) of [S-(R*,R*)]-2-[2-[2-(1-carboxy-2-methylbutylcarbamoyl) phenyldisulfanylbenzoylamino]-3-methylpentanoic acid (from Preparation 19) in 200 mL of dichloromethane was added dropwise 2.4 g (15.0 mmol) of liquid bromine. The reaction mixture was stirred at room temperature for 2 hours and concentrated to dryness in vacuo. The residue was triturated with dichloromethane. The dichloromethane was removed by evaporation in vacuo to remove excess bromine. The residue was partitioned between dichloromethane/5% aqueous sodium bicarbonate (200 mL each). The aqueous layer was separated, washed with fresh dichloromethane, and acidified to pH 1.5 with 6.0M hydrochloric acid. The acidic aqueous solution was extracted with dichloromethane (2×75 mL). The organic layers were combined, washed with water, dried (MgSO4), filtered and concentrated to dryness in vacuo to give 4.8 g of the title compound, mp 50°-52° C.